Cas no 185329-53-7 (2-Thiazolidinone,3-(hydroxymethyl)-)
185329-53-7 structure
Product Name:2-Thiazolidinone,3-(hydroxymethyl)-
CAS No:185329-53-7
MF:C4H7NO2S
MW:133.168879747391
CID:114525
Update Time:2024-01-24
2-Thiazolidinone,3-(hydroxymethyl)- Chemical and Physical Properties
Names and Identifiers
-
- 2-Thiazolidinone,3-(hydroxymethyl)-
- 2-Thiazolidinone,3-(hydroxymethyl)-(9CI)
- 3-(hydroxymethyl)-1,3-thiazolidin-2-one
-
- Inchi: 1S/C4H7NO2S/c6-3-5-1-2-8-4(5)7/h6H,1-3H2
- InChI Key: FKSXPPYUCSOSRD-UHFFFAOYSA-N
- SMILES: S1CCN(CO)C1=O
Computed Properties
- Exact Mass: 133.01981
- Monoisotopic Mass: 133.02
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 8
- Rotatable Bond Count: 1
- Complexity: 106
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 65.8A^2
Experimental Properties
- PSA: 40.54
2-Thiazolidinone,3-(hydroxymethyl)- Related Literature
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Liao Xiaoqing,Li Ruiyi,Li Zaijun,Sun Xiulan,Wang Zhouping,Liu Junkang New J. Chem., 2015,39, 5240-5248
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David White,Sean R. Stowell Biomater. Sci., 2017,5, 463-474
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Guang Xu,Wei Zhang,Ying Zhang,Xiaoxia Zhao,Ping Wen,Di Ma RSC Adv., 2018,8, 19353-19361
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Domenico Lombardo,Gianmarco Munaò,Pietro Calandra,Luigi Pasqua,Maria Teresa Caccamo Phys. Chem. Chem. Phys., 2019,21, 11983-11991
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Vishwesh Venkatraman,Marco Foscato,Vidar R. Jensen,Bjørn Kåre Alsberg J. Mater. Chem. A, 2015,3, 9851-9860
185329-53-7 (2-Thiazolidinone,3-(hydroxymethyl)-) Related Products
- 150968-16-4(2-Thiazolidinone,4,4-dimethyl-3-(1-oxopropyl)-)
- 1134-23-2(cycloate)
- 2682-49-7(2-Thiazolidinone)
- 759-94-4(EPTC)
- 19622-08-3(Carbamothioic acid,[3-(dimethylamino)propyl]-, S-ethyl ester (9CI))
- 2295-31-0(2,4-Thiazolidinedione)
- 102936-72-1(2,4-Thiazolidinedione,3-cyclopentyl-)
- 2008-41-5(Butylate)
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
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